4-(4-Benzyl-1-piperazinyl)-3-nitrobenzoic acid

• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-3-nitrobenzoic acid
• InChI: InChI=1S/C18H19N3O4/c22-18(23)15-6-7-16(17(12-15)21(24)25)20-10-8-19(9-11-20)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,22,23)
• InChI Key: REFSVKKOJWQTOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=C(C=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 312921-86-1

Description

“4-(4-Benzyl-1-piperazinyl)-3-nitrobenzoic acid” is a chemical compound with the molecular formula C18H20N2O2. It has a molecular weight of 296.37.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzyl group attached to a piperazine ring, which is further connected to a benzoic acid group. The average mass of the molecule is 310.390 Da, and the monoisotopic mass is 310.168121 Da.

Physical and Chemical Properties Analysis

The compound is a solid under normal conditions. More specific physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current literature.

Scientific Research Applications

Stability and Degradation

• Degradation of Nitisinone: A study by Barchańska et al. (2019) employed LC-MS/MS to understand the stability and degradation pathways of nitisinone, revealing that stability increases with pH and identifying stable degradation products (Barchańska et al., 2019). This research underscores the importance of studying the chemical stability and degradation products of pharmaceutical compounds, which is relevant for assessing the environmental and health impacts of 4-(4-Benzyl-1-piperazinyl)-3-nitrobenzoic acid.

Environmental Impact

• Parabens in Aquatic Environments: The review by Haman et al. (2015) on parabens, including their occurrence, fate, and behavior in aquatic environments, highlights concerns about the ubiquity and persistence of such compounds, pointing to the necessity for studies on similar environmental contaminants (Haman et al., 2015). Research into this compound might explore its environmental stability, degradation, and potential bioaccumulation to understand its environmental impact better.

Chemical Synthesis and Modification

• Synthetic Approaches to Chemical Compounds: Articles detailing practical synthesis methods for complex chemical structures, such as the synthesis of 5,5′-Methylene-bis(benzotriazole) by Gu et al. (2009) and 2-Fluoro-4-bromobiphenyl by Qiu et al. (2009), illustrate the ongoing development of efficient, scalable synthetic routes for chemical compounds (Gu et al., 2009); (Qiu et al., 2009). Research into this compound could similarly focus on developing novel synthetic methods or improving existing ones to enhance its availability for various applications.